Cas no 790602-34-5 (Benzenecarboximidicacid, 4-(2-hydroxyethoxy)-, methyl ester)

• Product Name: Benzenecarboximidicacid, 4-(2-hydroxyethoxy)-, methyl ester
• CAS No: 790602-34-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 555207
• PubChem ID: 12222212
• Update Time: 2025-04-19

Benzenecarboximidicacid, 4-(2-hydroxyethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidicacid, 4-(2-hydroxyethoxy)-, methyl ester
• Benzenecarboximidic acid, 4-(2-hydroxyethoxy)-, methyl ester (9CI)
• 790602-34-5
• SCHEMBL14669419
• Methyl 4-(2-hydroxyethoxy)benzenecarboximidate

• Inchi： 1S/C10H13NO3/c1-13-10(11)8-2-4-9(5-3-8)14-7-6-12/h2-5,11-12H,6-7H2,1H3
• InChI Key： AWALLWPGCLUWRP-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC(C(=N)OC)=CC=1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.5Ų